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For Researchers, Scientists, and Drug Development Professionals

Introduction
Digallic acid, a key polyphenolic compound, is a dehydrodimer of gallic acid. It is found in a

variety of plants, including Pistacia lentiscus, and is a fundamental component of tannic acid.[1]

This compound exists as two primary isomers: meta-digallic acid and para-digallic acid.

These isomers are depsides, formed by an ester linkage between two gallic acid molecules.

The distinction between the meta- and para- forms lies in the position of this ester bond on one

of the galloyl moieties. While often found and utilized as a mixture[2][3], understanding the

distinct properties and biological activities of the individual isomers is crucial for targeted

research and development in pharmaceuticals, nutraceuticals, and other scientific fields. This

guide provides a comprehensive overview of the isomers of digallic acid, focusing on their

physicochemical properties, analytical separation, synthesis, and biological significance.

Physicochemical Properties
While detailed, directly comparative studies on the physicochemical properties of the individual

pure isomers are not extensively available in public literature, some general properties of

digallic acid (as a mixture of isomers) have been reported.
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Property Value Source

Molecular Formula C₁₄H₁₀O₉ [2]

Molecular Weight 322.22 g/mol [2]

Appearance Off-white solid [2]

IUPAC Name (meta-isomer)

3,4-dihydroxy-5-((3,4,5-

trihydroxybenzoyl)oxy)benzoic

acid

[4]

Note: The table summarizes general properties, as specific data for each pure isomer is not

readily available in the reviewed literature.

Spectroscopic Characterization
Detailed and distinct spectroscopic data for the individual meta- and para- isomers of digallic
acid are not well-documented in publicly accessible literature. However, analysis of the parent

compound, gallic acid, and mixtures of digallic acid isomers provides insight into their

structural features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of digallic acid isomers.

While specific peak assignments for each pure isomer are not available, the spectra of gallic

acid can be used as a reference for identifying the galloyl moieties within the digallic acid
structure.

Expected 1H NMR Spectral Features: The 1H NMR spectrum of a digallic acid isomer would

be expected to show distinct signals for the aromatic protons on both galloyl rings. The

chemical shifts and coupling patterns of these protons would differ between the meta- and

para- isomers due to the different electronic environments created by the position of the

depside bond.

Expected 13C NMR Spectral Features: The 13C NMR spectrum would provide information on

all fourteen carbon atoms in the digallic acid molecule. The chemical shifts of the carbonyl
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carbon of the ester linkage and the aromatic carbons would be key indicators for differentiating

between the meta- and para- isomers.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy can be used to identify the key functional groups present in digallic acid
isomers. The spectrum of a mixture of isomers would typically show:

O-H stretching: A broad band in the region of 3200-3600 cm⁻¹, characteristic of the multiple

hydroxyl groups.

C=O stretching: A sharp peak around 1700 cm⁻¹ corresponding to the carbonyl group of the

ester linkage and the carboxylic acid.

C=C stretching: Aromatic ring vibrations in the 1450-1620 cm⁻¹ region.

C-O stretching: Bands in the 1000-1300 cm⁻¹ region corresponding to the ester and phenolic

ether linkages.

Experimental Protocols
Synthesis of Digallic Acid Isomers
While detailed, distinct chemical synthesis protocols for the individual meta- and para- isomers

are not readily available, digallic acid is often obtained through the hydrolysis of tannic acid.[5]

This process typically yields a mixture of the isomers.

General Protocol for Hydrolysis of Tannic Acid:

Dissolution: Dissolve tannic acid in an appropriate solvent, such as water or an alcohol-water

mixture.

Hydrolysis: Add a catalyst, such as a dilute acid (e.g., sulfuric acid or hydrochloric acid) or an

enzyme like tannase.

Heating: Heat the mixture under reflux for a specified period to facilitate the hydrolysis of the

gallotannins.
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Extraction: After cooling, extract the digallic acid from the reaction mixture using a suitable

organic solvent (e.g., ethyl acetate).

Purification: The extracted mixture of isomers can then be subjected to chromatographic

techniques for separation and purification.

Separation of Digallic Acid Isomers
High-Performance Liquid Chromatography (HPLC) is the primary technique used for the

separation and analysis of digallic acid isomers.

Illustrative HPLC Method:

Column: A reversed-phase C18 column is commonly used.

Mobile Phase: A gradient elution with a mixture of an acidified aqueous solvent (e.g., water

with formic or acetic acid) and an organic solvent (e.g., acetonitrile or methanol) is typically

employed. The gradient is adjusted to achieve optimal separation of the meta- and para-

isomers.

Detection: A UV detector, often set at a wavelength around 280 nm, is used for the detection

of the isomers.

Flow Rate: A typical flow rate is around 1.0 mL/min.

Temperature: The column temperature can be controlled to improve separation efficiency.

Biological Activity
The biological activities of the individual meta- and para- isomers of digallic acid have not

been extensively differentiated in the available literature. However, research on mixtures of

digallic acid and its parent compound, gallic acid, has revealed a range of significant

biological effects.

Antioxidant Activity
Digallic acid, as a polyphenolic compound, is known to possess antioxidant properties. The

presence of multiple hydroxyl groups allows it to act as a free radical scavenger. Comparative

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


studies on the antioxidant capacity of the individual isomers would be valuable to determine if

the position of the depside bond influences this activity.

Enzyme Inhibition
Digallic acid has been shown to be an inhibitor of various enzymes. For instance, it is a potent

inhibitor of reverse transcriptases from murine leukemia virus (MLV) and human

immunodeficiency virus (HIV). The mode of inhibition is partially competitive with respect to the

template-primer.

Logical Relationships and Workflows
The following diagrams illustrate the relationships between the key concepts and a general

workflow for the study of digallic acid isomers.
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Caption: Logical relationship of digallic acid isomers.
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Caption: General experimental workflow for studying digallic acid isomers.

Conclusion
The isomers of digallic acid, meta- and para-digallic acid, represent an important area of

study within the broader field of polyphenolic research. While much of the existing literature

focuses on the properties of their mixture or the parent compound, gallic acid, there is a clear

need for more detailed, comparative studies on the individual isomers. Such research would

provide a more nuanced understanding of their respective physicochemical properties and

biological activities, paving the way for more targeted applications in drug development and

other scientific disciplines. The methodologies outlined in this guide provide a framework for the
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synthesis, separation, and characterization of these promising compounds. Further

investigation into the specific signaling pathways affected by each isomer will be critical in

elucidating their full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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